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Introduction

N-Nitrosomethylphenidate (NMPH) is a nitrosamine impurity of significant concern for the
pharmaceutical industry. Classified as a probable human carcinogen, NMPH can form during
the synthesis, formulation, or storage of methylphenidate-containing drug products.[1][2]
Methylphenidate is a widely prescribed central nervous system (CNS) stimulant used in the
treatment of Attention Deficit Hyperactivity Disorder (ADHD) and narcolepsy.[1][3] The potential
presence of this genotoxic impurity necessitates rigorous analytical testing to ensure patient
safety and compliance with regulatory guidelines.[4][5]

This document provides detailed application notes and experimental protocols for the use of N-
Nitrosomethylphenidate as a reference standard in the identification and quantification of this
impurity in pharmaceutical products.

Physicochemical Data and Reference Standard
Information
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A certified reference standard of N-Nitrosomethylphenidate is essential for accurate and
precise analytical measurements. The following table summarizes key information for this
compound.

Property Value Source

] methyl 2-(1-nitrosopiperidin-2-
Chemical Name [61[7]
yl)-2-phenylacetate

Methyl 1-nitroso-a-phenyl-2-
Synonyms o [1](6]
piperidineacetate

CAS Number 55557-03-4 [1][617]
Molecular Formula C14H18N203 [1][7]
Molecular Weight 262.31 g/mol [1]
Purity Typically >95% [1]
Storage Conditions -20°C, protect from light [6]

Experimental Protocols

The detection of N-nitrosamine impurities at trace levels requires highly sensitive and selective
analytical methods.[8] Liquid Chromatography with tandem mass spectrometry (LC-MS/MS)
and Gas Chromatography with tandem mass spectrometry (GC-MS/MS) are the most
commonly employed techniques.[1][8]

Protocol 1: Quantitative Analysis of N-
Nitrosomethylphenidate by LC-MS/MS

This protocol describes a general method for the quantification of NMPH in a drug product
using a certified reference standard.

2.1.1. Materials and Reagents
» N-Nitrosomethylphenidate Certified Reference Standard

¢ Methanol (LC-MS grade)
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Water (LC-MS grade)

Formic Acid (LC-MS grade)

Drug product containing methylphenidate

Volumetric flasks, pipettes, and vials

Syringe filters (0.22 pm)
2.1.2. Standard Solution Preparation

e Stock Solution (100 pg/mL): Accurately weigh a suitable amount of N-
Nitrosomethylphenidate reference standard and dissolve it in methanol in a volumetric
flask to obtain a final concentration of 100 pg/mL.

e Working Standard Solutions: Perform serial dilutions of the stock solution with a suitable
diluent (e.g., 50:50 methanol:water) to prepare a series of calibration standards. The
concentration range should bracket the expected level of the impurity in the sample. A typical
range might be 0.5 ng/mL to 100 ng/mL.

2.1.3. Sample Preparation

e Accurately weigh a portion of the powdered drug product equivalent to a specific dose of
methylphenidate.

e Dissolve the sample in a known volume of diluent (e.g., methanol or a mixture of methanol
and water).

» Vortex or sonicate the sample to ensure complete dissolution.
o Centrifuge the sample to pellet any undissolved excipients.
« Filter the supernatant through a 0.22 um syringe filter into an LC vial for analysis.

2.1.4. LC-MS/MS Instrumental Conditions
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The following are typical starting conditions and may require optimization for the specific

instrument used.

Parameter

Recommended Condition

LC Column

C18 or PFP (Pentafluorophenyl) column (e.qg.,
100 mm x 2.1 mm, 2.6 um)

Mobile Phase A

0.1% Formic Acid in Water

Mobile Phase B

0.1% Formic Acid in Methanol

Start with a low percentage of B, ramp up to a

Gradient high percentage of B to elute the analyte, then
return to initial conditions for equilibration.

Flow Rate 0.3 - 0.5 mL/min

Column Temperature 40°C

Injection Volume 5-10puL

lonization Mode

Electrospray lonization (ESI), Positive

MS/MS Detection

Multiple Reaction Monitoring (MRM)

Precursor lon (Q1)

To be determined by infusion of the reference

standard

Product lons (Q3)

To be determined by infusion of the reference

standard

2.1.5. Data Analysis and Quantification

o Generate a calibration curve by plotting the peak area of the NMPH reference standard

against its concentration.

o Determine the concentration of NMPH in the prepared sample by interpolating its peak area

from the calibration curve.

o Calculate the final amount of NMPH in the drug product, typically expressed in parts per

million (ppm) or nanograms per tablet.
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Protocol 2: Screening and Quantification of N-
Nitrosomethylphenidate by GC-MS/MS

This protocol is suitable for the analysis of NMPH, which is a semi-volatile compound.

2.2.1. Materials and Reagents

N-Nitrosomethylphenidate Certified Reference Standard

Dichloromethane (DCM, GC grade)

Methanol (GC grade)

Drug product containing methylphenidate

Anhydrous sodium sulfate

Volumetric flasks, pipettes, and GC vials
2.2.2. Standard Solution Preparation

e Stock Solution (100 pg/mL): Prepare a stock solution of NMPH in methanol or
dichloromethane.

o Working Standard Solutions: Serially dilute the stock solution with dichloromethane to
prepare calibration standards in a range appropriate for trace analysis (e.g., 1 ng/mL to 100
ng/mL).

2.2.3. Sample Preparation

Weigh a portion of the powdered drug product.

Disperse the sample in a suitable volume of water or an appropriate buffer.

Perform a liquid-liquid extraction with dichloromethane.

Collect the organic layer and dry it over anhydrous sodium sulfate.
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« Filter the extract and concentrate it to a known volume if necessary.

e Transfer the final extract to a GC vial.

2.2.4. GC-MS/MS Instrumental Conditions

Parameter Recommended Condition
Mid-polarity column (e.g., DB-WAX or
GC Column )
equivalent)
Inlet Temperature 250°C
Injection Mode Splitless

Carrier Gas

Helium at a constant flow rate (e.g., 1.2 mL/min)

Oven Temperature Program

Start at a low temperature (e.g., 50°C), hold,
then ramp up to a final temperature (e.g.,
250°C) to elute NMPH.

Transfer Line Temperature

250°C

lon Source Temperature

230°C

lonization Mode

Electron lonization (EI)

MS/MS Detection

Multiple Reaction Monitoring (MRM)

Precursor lon (Q1)

To be determined from the mass spectrum of

the reference standard

Product lons (Q3)

To be determined from the product ion scan of

the precursor ion

2.2.5. Data Analysis and Quantification

The data analysis and quantification steps are analogous to those described for the LC-MS/MS
method.

Visualization of Workflows and Pathways
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N-Nitrosomethylphenidate Formation and Analysis
Workflow

The following diagram illustrates the potential formation of NMPH and the general workflow for

its analysis in a pharmaceutical setting.
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Caption: Workflow for NMPH formation, risk assessment, and analysis.
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General Genotoxicity Pathway of Nitrosamines

As a specific signaling pathway for N-Nitrosomethylphenidate is not well-defined, the
following diagram illustrates the generally accepted mechanism of genotoxicity for nitrosamine
compounds.

Click to download full resolution via product page

Caption: General pathway of nitrosamine-induced genotoxicity.

Conclusion

The use of a well-characterized N-Nitrosomethylphenidate reference standard is
indispensable for the accurate assessment of this impurity in pharmaceutical products. The
provided LC-MS/MS and GC-MS/MS protocols offer a robust starting point for method
development and validation. Continuous monitoring and control of NMPH levels are critical to
ensuring the quality and safety of methylphenidate-containing medicines for patients.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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at: [https://www.benchchem.com/product/b13421479/docs#application-notes-and-protocols-
n-nitrosomethylphenidate-reference-standard]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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